(Z)-2-(1,3-dioxoisoindolin-2-yl)-N-(6-fluoro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)acetamide

• IUPAC Name: 2-(1,3-dioxoisoindol-2-yl)-N-[6-fluoro-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]acetamide
• InChI: InChI=1S/C20H16FN3O4S/c1-28-9-8-23-15-7-6-12(21)10-16(15)29-20(23)22-17(25)11-24-18(26)13-4-2-3-5-14(13)19(24)27/h2-7,10H,8-9,11H2,1H3
• InChI Key: FDJVDWGQIHGHLI-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C=C(C=C2)F)SC1=NC(=O)CN3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C20H16FN3O4S
• Molecular Weight: 413.4 g/mol

Description

(Z)-2-(1,3-dioxoisoindolin-2-yl)-N-(6-fluoro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)acetamide is a useful research compound. Its molecular formula is C20H16FN3O4S and its molecular weight is 413.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-Inflammatory Applications

• The synthesis of derivatives of this compound through microwave-assisted processes has been explored, demonstrating significant anti-inflammatory activity in both in-vitro and in-vivo models. The modifications on the thiazolidinone ring, particularly with aliphatic and electron-donating polar groups, showed enhanced activity compared to the standard drug diclofenac. Furthermore, the compounds exhibited a good gastrointestinal safety profile (Nikalje, 2014; Nikalje et al., 2015).

Anticonvulsant Evaluation

• A study on indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide revealed significant anticonvulsant activity against maximal electroshock test (MES) and subcutaneous pentylenetetrazole (scPTZ) seizures. The study also included molecular docking to understand interactions with Na+ channels and GABAA receptors (Nath et al., 2021).

Solubility and Drug Delivery

• Research on the solvation and drug delivery aspects of similar compounds has been conducted. For example, a study on SE415, a novel aldose reductase inhibitor, explored its solubility in PEG 400 + water mixtures, providing insights into its potential for improved oral absorption in diabetes mellitus management (Hussain et al., 2022).

Crystal Structures

• The crystal structures of certain (oxothiazolidin-2-ylidene)acetamides have been determined, contributing to the understanding of their chemical and physical properties which are crucial for their potential applications in medicinal chemistry (Galushchinskiy et al., 2017).

Antitumor and Antimicrobial Studies

• Some derivatives have been evaluated for antitumor activity against a variety of human tumor cell lines, showing promising results which highlight their potential in cancer therapy (Yurttaş et al., 2015). Additionally, antimicrobial studies have demonstrated the efficacy of certain derivatives against resistant strains, underscoring their potential in addressing antimicrobial resistance (Anuse et al., 2019).